Cas no 1286768-73-7 (Benzyl N-[[(2r)-morpholin-2-yl]methyl]carbamate)

• Product Name: Benzyl N-[[(2r)-morpholin-2-yl]methyl]carbamate
• CAS No: 1286768-73-7
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• MDL: MFCD19687713
• CID: 1227276
• PubChem ID: 53338708
• Update Time: 2025-04-20

Benzyl N-[[(2r)-morpholin-2-yl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[[(2R)-morpholin-2-yl]methyl]carbamate
• (R)-2-N-Cbz-aminomethylmorpholine HCl
• BH033
• (R)-benzyl morpholin-2-ylmethylcarbamate
• ACT08777
• (R)-2-N-Cbz-aminomethylmorpholine
• FC0047
• benzyl (R)-morpholin-2-ylmethylcarbamate
• (R)-2-N-Cbz-amimethylmorpholine
• (R)-2-N-Cbz-aminomethylmorpholine oxalate
• (2R)-Morpholin-2-ylmethyl-carbamic acid benzyl ester
• CS-0444251
• Benzyl (R)-(morpholin-2-ylmethyl)carbamate
• 1286768-73-7
• (R)-Benzyl (morpholin-2-ylmethyl)carbamate oxalate
• Benzyl {[(2R)-morpholin-2-yl]methyl}carbamate
• DTXSID80693459
• Benzyl N-[[(2r)-morpholin-2-yl]methyl]carbamate

• MDL： MFCD19687713
• Inchi： 1S/C13H18N2O3/c16-13(15-9-12-8-14-6-7-17-12)18-10-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,15,16)/t12-/m1/s1
• InChI Key： ZITIVZRVVCHGSS-GFCCVEGCSA-N
• SMILES： O1CCNC[C@@H]1CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (12 g/l) (25 º C),